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Introduction

Fucosylation is a critical post-translational modification of proteins and lipids, playing a vital role
in numerous biological processes, including cell adhesion, signaling, and immune responses.
The aberrant fucosylation is often associated with various diseases, particularly cancer, making
it a significant area of interest for diagnostics and therapeutic development. Metabolic glycan
labeling using fucose analogs provides a powerful tool for studying fucosylation. This document
details a step-by-step guide for labeling cell surface glycans using GDP-Fucose-Tz, a GDP-
fucose analog bearing a tetrazine (Tz) moiety. This method allows for the direct enzymatic
transfer of the functionalized fucose to cell surface glycans on permeabilized cells, followed by
bioorthogonal ligation for detection.

The "Tz" functional group facilitates a highly specific and rapid reaction with a complementary
strained alkene, such as a trans-cyclooctene (TCO), in a process known as inverse-electron-
demand Diels-Alder cycloaddition, or tetrazine ligation. This bioorthogonal reaction is
exceptionally fast and proceeds under physiological conditions without the need for a catalyst,
making it ideal for live-cell applications.
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Signaling Pathway: The Fucose Salvage Pathway

Exogenously supplied fucose and its analogs are incorporated into cellular glycans primarily
through the fucose salvage pathway. This pathway converts free fucose into GDP-fucose, the
universal donor substrate for fucosyltransferases. These enzymes, located in the Golgi
apparatus, then transfer the fucose (or fucose analog) to nascent glycan chains.
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Caption: The Fucose Salvage Pathway for incorporating fucose analogs.

Experimental Workflow for Direct Labeling with
GDP-Fucose-Tz

Direct labeling of cells with GDP-Fucose-Tz circumvents the metabolic pathway by providing
the activated sugar-nucleotide directly to fucosyltransferases. As GDP-fucose is not readily cell-
permeable, this protocol utilizes Streptolysin O (SLO) to transiently permeabilize the cell
membrane, allowing the entry of GDP-Fucose-Tz.
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Cell Preparation

1. Cell Culture
(2. Harvest and Wash Cells)

Labeling Procedure

G. SLO Permeabilizatior)
(4. Incubate with GDP-Fucose-Tz)
G. Reseal Cell Membrane)

Detection

(6. Click Reaction with TCO-FIuorophore)

'

(7. Wash and Analyze (e.g., Flow Cytometry, Microscopy))
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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